Cas no 2225152-34-9 ((2-(sec-butyl)pyrimidin-5-yl)boronic acid)

(2-(sec-butyl)pyrimidin-5-yl)boronic acid structure
2225152-34-9 structure
Product Name:(2-(sec-butyl)pyrimidin-5-yl)boronic acid
CAS No:2225152-34-9
MF:C8H13BN2O2
MW:180.01
CID:5142205
PubChem ID:133634763
Update Time:2024-11-05

(2-(sec-butyl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-(sec-butyl)pyrimidin-5-yl)boronic acid
    • 2225152-34-9
    • Inchi: 1S/C8H13BN2O2/c1-3-6(2)8-10-4-7(5-11-8)9(12)13/h4-6,12-13H,3H2,1-2H3
    • InChI Key: OKZUHHDUPKAMLU-UHFFFAOYSA-N
    • SMILES: C1(C(C)CC)=NC=C(B(O)O)C=N1

Computed Properties

  • Exact Mass: 180.1070078g/mol
  • Monoisotopic Mass: 180.1070078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2Ų

(2-(sec-butyl)pyrimidin-5-yl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S904008-5mg
(2-(sec-butyl)pyrimidin-5-yl)boronic acid
2225152-34-9 95%
5mg
¥1,426.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S904008-25mg
(2-(sec-butyl)pyrimidin-5-yl)boronic acid
2225152-34-9 95%
25mg
¥4,920.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S904008-100mg
(2-(sec-butyl)pyrimidin-5-yl)boronic acid
2225152-34-9 95%
100mg
¥12,740.00 2022-08-31
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